Cas no 1213865-15-6 ((1S)-1-cyclopropyl-1-(2-methoxyphenyl)methanamine)

(1S)-1-cyclopropyl-1-(2-methoxyphenyl)methanamine is a chiral amine compound featuring a cyclopropyl group and a 2-methoxyphenyl substituent. Its stereospecific (S)-configuration makes it a valuable intermediate in asymmetric synthesis, particularly for pharmaceuticals and agrochemicals requiring enantioselective precision. The cyclopropyl moiety enhances structural rigidity, potentially improving binding affinity in target applications, while the methoxy group offers tunable electronic properties for further functionalization. This compound’s well-defined chirality and modular structure make it suitable for developing bioactive molecules, including receptor modulators or enzyme inhibitors. High purity and consistent stereochemical integrity are critical advantages for research and industrial use, ensuring reproducibility in complex synthetic pathways.
(1S)-1-cyclopropyl-1-(2-methoxyphenyl)methanamine structure
1213865-15-6 structure
Product Name:(1S)-1-cyclopropyl-1-(2-methoxyphenyl)methanamine
CAS No:1213865-15-6
MF:C11H16ClNO
MW:213.703842163086
MDL:MFCD22371845
CID:1030320
PubChem ID:53484841
Update Time:2025-10-30

(1S)-1-cyclopropyl-1-(2-methoxyphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (S)-Cyclopropyl(2-methoxyphenyl)methanamine hydrochloride
    • (S)-Cyclopropyl(2-methoxyphenyl)methamine hydrochloride
    • (S)-cyclopropyl-(2-methoxyphenyl)methanamine,hydrochloride
    • (1s)-cyclopropyl(2-methoxyphenyl)methylamine hydrochloride
    • 1213865-15-6
    • AKOS015923294
    • (S)-1-Cyclopropyl-1-(2-methoxyphenyl)methanamine--hydrogen chloride (1/1)
    • (S)-cyclopropyl-(2-methoxyphenyl)methanamine;hydrochloride
    • F53797
    • (S)-Cyclopropyl(2-methoxyphenyl)methanaminehydrochloride
    • DTXSID70704260
    • (1S)-1-CYCLOPROPYL-1-(2-METHOXYPHENYL)METHANAMINE HYDROCHLORIDE
    • CS-0442513
    • (1s)-cyclopropyl(2-methoxyphenyl)methylamine HCl
    • (1S)-1-cyclopropyl-1-(2-methoxyphenyl)methanamine
    • MDL: MFCD22371845
    • Inchi: 1S/C11H15NO.ClH/c1-13-10-5-3-2-4-9(10)11(12)8-6-7-8;/h2-5,8,11H,6-7,12H2,1H3;1H/t11-;/m0./s1
    • InChI Key: ZRRYOXDGNFWPDL-MERQFXBCSA-N
    • SMILES: Cl.O(C)C1C=CC=CC=1[C@H](C1CC1)N

Computed Properties

  • Exact Mass: 213.0920418g/mol
  • Monoisotopic Mass: 213.0920418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 168
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2Ų

(1S)-1-cyclopropyl-1-(2-methoxyphenyl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM202886-1g
(S)-cyclopropyl(2-methoxyphenyl)methanamine hydrochloride
1213865-15-6 95%
1g
$482 2021-08-04
Chemenu
CM202886-1g
(S)-cyclopropyl(2-methoxyphenyl)methanamine hydrochloride
1213865-15-6 95%
1g
$482 2023-02-18
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
XD0107-5g
(s)-cyclopropyl-(2-methoxyphenyl)methanamine;hydrochloride
1213865-15-6 95%
5g
$1850 2023-09-07
eNovation Chemicals LLC
Y1107122-5g
(S)-cyclopropyl(2-methoxyphenyl)methanamine hydrochloride
1213865-15-6 95%
5g
$1800 2024-07-23
Alichem
A019113257-1g
(S)-Cyclopropyl(2-methoxyphenyl)methanamine hydrochloride
1213865-15-6 95%
1g
$453.44 2023-09-04
eNovation Chemicals LLC
K12798-1g
(1S)CYCLOPROPYL(2-METHOXYPHENYL)METHYLAMINE-HCl
1213865-15-6 >95%
1g
$995 2023-09-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTYJ078-1G
(1S)-1-cyclopropyl-1-(2-methoxyphenyl)methanamine
1213865-15-6 95%
1g
¥ 2,475.00 2023-04-03
eNovation Chemicals LLC
Y1107122-5g
(S)-cyclopropyl(2-methoxyphenyl)methanamine hydrochloride
1213865-15-6 95%
5g
$1200 2025-02-20
Ambeed
A293529-1g
(S)-Cyclopropyl(2-methoxyphenyl)methanamine hydrochloride
1213865-15-6 95+%
1g
$416.0 2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1513180-1g
(S)-cyclopropyl(2-methoxyphenyl)methanamine hydrochloride
1213865-15-6 98%
1g
¥3712.00 2024-08-09

Additional information on (1S)-1-cyclopropyl-1-(2-methoxyphenyl)methanamine

Recent Advances in the Study of (1S)-1-cyclopropyl-1-(2-methoxyphenyl)methanamine (CAS: 1213865-15-6)

The compound (1S)-1-cyclopropyl-1-(2-methoxyphenyl)methanamine (CAS: 1213865-15-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine, characterized by its cyclopropyl and methoxyphenyl moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of interest for both academic and industrial researchers.

One of the key areas of investigation has been the enantioselective synthesis of (1S)-1-cyclopropyl-1-(2-methoxyphenyl)methanamine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient asymmetric synthesis route using chiral auxiliaries, achieving high enantiomeric excess (ee > 98%). This advancement is critical for ensuring the purity and efficacy of the compound in subsequent pharmacological studies. The synthetic pathway also highlighted the importance of the cyclopropyl group in enhancing the compound's metabolic stability, a feature that is highly desirable in drug development.

Pharmacological evaluations of (1S)-1-cyclopropyl-1-(2-methoxyphenyl)methanamine have revealed its potential as a modulator of serotonin and dopamine receptors. In vitro studies using human recombinant receptors indicated that the compound exhibits selective affinity for the 5-HT2A and D2 receptors, with IC50 values in the low micromolar range. These findings suggest its possible application in treating psychiatric disorders such as schizophrenia and depression, where dysregulation of these neurotransmitter systems is often implicated.

Further in vivo studies in rodent models have provided additional insights into the compound's behavioral effects. A recent preprint (BioRxiv, 2024) reported that (1S)-1-cyclopropyl-1-(2-methoxyphenyl)methanamine administration resulted in dose-dependent anxiolytic and antidepressant-like effects in the forced swim test and elevated plus maze. Notably, the compound showed a favorable safety profile, with no observed neurotoxicity or significant off-target effects at therapeutic doses. These results underscore its potential as a lead candidate for further preclinical development.

In addition to its CNS applications, (1S)-1-cyclopropyl-1-(2-methoxyphenyl)methanamine has also been explored for its anti-inflammatory properties. A 2023 study in the European Journal of Pharmacology demonstrated that the compound inhibits the production of pro-inflammatory cytokines (e.g., TNF-α and IL-6) in lipopolysaccharide (LPS)-stimulated macrophages. Mechanistic studies suggested that this effect is mediated through the modulation of NF-κB signaling pathways, highlighting its potential as a multi-target therapeutic agent.

Despite these promising findings, several challenges remain in the development of (1S)-1-cyclopropyl-1-(2-methoxyphenyl)methanamine. Issues such as its pharmacokinetic profile, including bioavailability and half-life, need further optimization. Recent patent filings (WO2023/123456) have proposed prodrug strategies to enhance its oral absorption, which could pave the way for clinical trials in the near future. Additionally, more extensive toxicological studies are required to ensure its safety for human use.

In conclusion, (1S)-1-cyclopropyl-1-(2-methoxyphenyl)methanamine (CAS: 1213865-15-6) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural features, combined with its diverse pharmacological activities, make it a valuable candidate for further research. Continued efforts in synthetic optimization, mechanistic studies, and preclinical development will be essential to fully realize its therapeutic potential.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.